Cas no 84083-17-0 (1(3H)-Isobenzofuranone,3-[4-(diethylamino)phenyl]-3-(4-methylphenyl)-)

• Product name: 1(3H)-Isobenzofuranone,3-[4-(diethylamino)phenyl]-3-(4-methylphenyl)-
• CAS No: 84083-17-0
• MF: C₂₅H₂₅NO₂
• MW: 371.4715
• CID: 728026
• PubChem ID: 44154211

1(3H)-Isobenzofuranone,3-[4-(diethylamino)phenyl]-3-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1(3H)-Isobenzofuranone,3-[4-(diethylamino)phenyl]-3-(4-methylphenyl)-
• 3-[4-(diethylamino)phenyl]-3-(4-methylphenyl)-2-benzofuran-1-one
• 3-[4-(diethylamino)phenyl]-3-(p-tolyl)phthalide
• NS00058621
• 84083-17-0
• DTXSID601004364
• EINECS 282-066-2
• 3-[4-(Diethylamino)phenyl]-3-(4-methylphenyl)-2-benzofuran-1(3H)-one
• 3-(4-(Diethylamino)phenyl)-3-(p-tolyl)phthalide

• Inchi： InChI=1S/C25H25NO2/c1-4-26(5-2)21-16-14-20(15-17-21)25(19-12-10-18(3)11-13-19)23-9-7-6-8-22(23)24(27)28-25/h6-17H,4-5H2,1-3H3
• InChI Key： ITVGBYWULHOXRJ-UHFFFAOYSA-N
• SMILES： CCN(CC)C1=CC=C(C=C1)C2(C3=CC=CC=C3C(=O)O2)C4=CC=C(C=C4)C

Computed Properties

• Exact Mass: 371.189
• Monoisotopic Mass: 371.189
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 29.5A^2

Experimental Properties

• Density: 1.16
• Boiling Point: 536.5°C at 760 mmHg
• Flash Point: 170.2°C
• Refractive Index: 1.622